![molecular formula C19H16N6O2 B2741546 ethyl 4-((7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl)amino)benzoate CAS No. 1226435-29-5](/img/structure/B2741546.png)
ethyl 4-((7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl)amino)benzoate
Description
Ethyl 4-((7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl)amino)benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as PPTB and is a member of the pyrazolo-triazine family of compounds.
Scientific Research Applications
Antitumor and Anticancer Properties
The compound’s fused pyrazolothiazole and pyrazolothiazine rings make it an interesting candidate for antitumor and anticancer research. These rings have been associated with pharmacological activity. Pyrazole derivatives, including those with thiazole moieties, exhibit a broad spectrum of biological activities. Some existing anticancer drugs, such as bleomycin, dasatinib, and thiazofurin, contain the thiazole group. Investigating the potential of this compound as an antitumor agent or a topoisomerase II alpha inhibitor could be valuable .
Antimicrobial Activity
Heterocycles containing pyrazole or pyrazolone nuclei have demonstrated antimicrobial properties. Given the compound’s structure, it’s worth exploring its potential as an antimicrobial agent. Researchers could investigate its effectiveness against various pathogens, including bacteria and fungi .
Anti-inflammatory and Analgesic Effects
The pyrazole ring is associated with anti-inflammatory and analgesic activities. Combining it with the thiazole or thiazine ring may enhance these effects. Researchers could explore its impact on inflammatory pathways and pain management .
Antidiabetic Potential
Given the importance of developing new antidiabetic agents, investigating this compound’s impact on glucose metabolism and insulin sensitivity could be worthwhile. The pyrazole-thiazole combination might offer unique advantages in this context .
Photovoltaic Applications
Although not directly related to medicinal chemistry, the compound’s structure could be relevant for solar cell applications. Researchers might explore its use as a component in hole-selective layers for high-efficiency solar cells .
Synthesis Methodologies
Finally, understanding the synthesis methods for this compound is crucial. Researchers can explore efficient routes to obtain it, considering its potential applications. The synthesis of hydrazide derivatives from the precursor ethyl 4-((7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)benzoate has been reported .
properties
IUPAC Name |
ethyl 4-[(7-phenylpyrazolo[3,4-d]triazin-4-yl)amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N6O2/c1-2-27-19(26)13-8-10-14(11-9-13)21-17-16-12-20-25(18(16)23-24-22-17)15-6-4-3-5-7-15/h3-12H,2H2,1H3,(H,21,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHQIDHKLTSKVLH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC2=C3C=NN(C3=NN=N2)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-((7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl)amino)benzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![dimethyl({[5-(propan-2-yloxy)-1H-indol-3-yl]methyl})amine](/img/structure/B2741465.png)
![7-bromo-N-(3,5-dichlorophenyl)-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide](/img/structure/B2741468.png)
![N-(benzo[b]thiophen-5-yl)-7-methoxybenzofuran-2-carboxamide](/img/structure/B2741469.png)
![7,8-Dimethylimidazo[1,2-a]pyridine-2-carboxylic acid;hydrochloride](/img/structure/B2741473.png)
![4-fluoro-2-methyl-N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}benzene-1-sulfonamide](/img/structure/B2741478.png)
![4-isopropyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide](/img/structure/B2741482.png)
